Cas no 628692-10-4 (Benzene, 1-bromo-4-fluoro-2-(methylsulfonyl)-)

• Product Name: Benzene, 1-bromo-4-fluoro-2-(methylsulfonyl)-
• CAS No: 628692-10-4
• MF: C₇H₆BrFO₂S
• MW: 253.088743686676
• CID: 1641090
• PubChem ID: 17964844
• Update Time: 2025-04-21

Benzene, 1-bromo-4-fluoro-2-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-4-fluoro-2-(methylsulfonyl)-
• SCHEMBL1272338
• A934311
• 628692-10-4
• MFCD22051573
• 1-BROMO-4-FLUORO-2-(METHYLSULFONYL)BENZENE

• Inchi： 1S/C7H6BrFO2S/c1-12(10,11)7-4-5(9)2-3-6(7)8/h2-4H,1H3
• InChI Key： AWPCMCTZZRSERB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1S(C)(=O)=O)F

Computed Properties

• Exact Mass: 251.92558
• Monoisotopic Mass: 251.92559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14